Cas no 1805469-39-9 (Ethyl 3-chloro-2-chloromethyl-4-cyanophenylacetate)

• Product Name: Ethyl 3-chloro-2-chloromethyl-4-cyanophenylacetate
• CAS No: 1805469-39-9
• MF: C₁₂H₁₁Cl₂NO₂
• MW: 272.127241373062
• CID: 4945414
• Update Time: 2025-11-07

Ethyl 3-chloro-2-chloromethyl-4-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-2-chloromethyl-4-cyanophenylacetate

• Inchi： 1S/C12H11Cl2NO2/c1-2-17-11(16)5-8-3-4-9(7-15)12(14)10(8)6-13/h3-4H,2,5-6H2,1H3
• InChI Key： QJORXBZSVMYZEX-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CC(CC(=O)OCC)=C1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 313
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-chloro-2-chloromethyl-4-cyanophenylacetate

Ethyl 3-chloro-2-chloromethyl-4-cyanophenylacetate (CAS No. 1805469-39-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-chloro-2-chloromethyl-4-cyanophenylacetate (CAS No. 1805469-39-9) is a highly versatile and significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its unique structural features, has garnered considerable attention in recent years due to its pivotal role in the development of novel therapeutic agents. The presence of both chloro and cyanomethyl functional groups, along with a cyanophenyl moiety, makes it a valuable building block for synthetic chemists working on complex molecular architectures.

The compound's chemical structure, featuring an acetic ester group linked to a phenyl ring substituted with chloro and cyanomethyl groups, provides a rich framework for further functionalization. This structural versatility is particularly advantageous in the synthesis of biologically active molecules, where precise control over regiochemistry and reactivity is essential. Recent advancements in synthetic methodologies have highlighted the compound's utility in constructing heterocyclic scaffolds, which are prevalent in many pharmacologically relevant molecules.

In the context of modern drug discovery, Ethyl 3-chloro-2-chloromethyl-4-cyanophenylacetate has been employed in the development of small-molecule inhibitors targeting various disease pathways. For instance, its incorporation into benzodiazepine analogs has shown promise in preclinical studies as potential anxiolytics with improved pharmacokinetic profiles. Additionally, derivatives of this compound have been explored as intermediates in the synthesis of kinase inhibitors, which are critical in oncology research. The ability to modify the phenyl ring and the ester moiety allows for fine-tuning of physicochemical properties, such as solubility and metabolic stability, making it an indispensable tool for medicinal chemists.

The< strong>cyano group present in Ethyl 3-chloro-2-chloromethyl-4-cyanophenylacetate also contributes to its reactivity, enabling various transformations such as reduction to form amides or further functionalization via nucleophilic substitution reactions. This characteristic has been leveraged in the synthesis of peptide mimetics and other peptidomimetic drugs, where cyano functionality serves as a precursor for introducing amide bonds. Such applications underscore the compound's broad utility across different therapeutic areas.

Recent research has also demonstrated the compound's role in materials science and agrochemical applications. For example, its derivatives have been investigated as precursors for polymer additives that enhance material durability and resistance to environmental stressors. Similarly, in agrochemistry, modified versions of Ethyl 3-chloro-2-chloromethyl-4-cyanophenylacetate have been explored as intermediates for developing novel pesticides with improved efficacy and reduced environmental impact.

The< strong>Ethyl 3-chloro-2-chloromethyl-4-cyanophenylacetate CAS No. 1805469-39-9 market continues to grow alongside advancements in synthetic chemistry and pharmaceutical research. Manufacturers specializing in fine chemicals have recognized the demand for high-purity intermediates like this one, leading to improved production techniques and stringent quality control measures. These efforts ensure that researchers and industrial chemists receive materials that meet the rigorous standards required for drug development and other high-value applications.

In conclusion, Ethyl 3-chloro-2-chloromethyl-4-cyanophenylacetate represents a cornerstone intermediate in contemporary pharmaceutical synthesis. Its unique structural attributes and reactivity profile make it indispensable for constructing complex molecular architectures essential for drug discovery. As research progresses across various scientific disciplines, the utility of this compound is expected to expand further, reinforcing its importance in both academic and industrial settings.